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Introduction
Disperse Blue 284 (C.I. 615055) is a monoazo disperse dye characterized by a 5-nitrothiazolyl

azo group coupled to an N,N-di(2-acetoxyethyl)aniline moiety. Its chemical formula is

C₁₇H₁₉N₅O₆S, and its CAS number is 71872-43-0.[1][2] Primarily utilized in the textile industry,

it imparts a bright blue hue to hydrophobic fibers like polyester.[1][2] Understanding the

photophysical and photochemical properties of such dyes is crucial for predicting their

performance, stability, and potential environmental fate. While specific quantitative

photophysical data for Disperse Blue 284 is scarce in publicly available literature, this guide

provides a comprehensive overview based on existing information and data from structurally

related azo dyes. This document also outlines detailed experimental protocols for the

characterization of its key photophysical and photochemical parameters.

Chemical Structure
Name: Disperse Blue 284 CAS Number: 71872-43-0 Molecular Formula: C₁₇H₁₉N₅O₆S

Molecular Weight: 421.43 g/mol Class: Monoazo dye[1]

The synthesis of Disperse Blue 284 involves the diazotization of 2-amino-5-nitrothiazole, which

is then coupled with N,N-di(2-acetoxyethyl)benzeneamine.[1][2]
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Detailed experimental data on the photophysical properties of Disperse Blue 284 are not

readily available. The following table summarizes the known absorption characteristics and

provides expected ranges for other properties based on similar azo dyes containing a thiazole

moiety.
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Property Value Solvent/Conditions
Notes and
References

λ_abs_max

(Maximum Absorption

Wavelength)

550 nm Aqueous medium

From a study on the

biodegradation of the

dye.[3]

Molar Extinction

Coefficient (ε)
Not Reported -

Azo dyes with thiazole

moieties can exhibit

high molar extinction

coefficients, often in

the range of 20,000-

80,000 M⁻¹cm⁻¹.[2]

λ_em_max (Maximum

Emission Wavelength)
Not Reported -

Typically red-shifted

from the absorption

maximum (Stokes

shift).

Fluorescence

Quantum Yield (Φ_f)
Not Reported -

Most azo dyes are

weakly fluorescent or

non-fluorescent due to

efficient non-radiative

decay pathways.

Fluorescence Lifetime

(τ_f)
Not Reported -

Expected to be short,

in the nanosecond or

sub-nanosecond

range, consistent with

low fluorescence

quantum yields.

Phosphorescence Not Reported -

Generally not

observed at room

temperature for azo

dyes.
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The photochemical behavior of Disperse Blue 284 is primarily associated with its stability to

light and its degradation pathways.

Property Value/Information Conditions
Notes and
References

Photodegradation

Subject to

biodegradation and

photocatalytic

degradation.

Aqueous suspension

with microorganisms

or photocatalysts

(e.g., TiO₂).

Studies have shown

that Klebsiella

pneumoniae can

decolorize Disperse

Blue 284.[3] Azo dyes

are known to undergo

photodegradation via

oxidative and

reductive pathways.

Photodegradation

Quantum Yield (Φ_d)
Not Reported -

This value would

quantify the efficiency

of photodegradation

upon light absorption.

Photostability

Generally considered

to have good light

fastness for textile

applications.

On polyester fabric.

The photostability of

azo dyes is highly

dependent on the

substituents and the

surrounding medium.

Experimental Protocols
The following are detailed methodologies for the determination of the key photophysical and

photochemical properties of Disperse Blue 284.

Determination of Molar Absorption Coefficient (ε)
Objective: To determine the molar absorptivity of Disperse Blue 284 at its maximum absorption

wavelength (λ_abs_max).

Materials:
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Disperse Blue 284

Spectroscopic grade solvent (e.g., acetone, ethanol, or a suitable solvent in which the dye is

soluble and stable)[4]

Volumetric flasks

Analytical balance

UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Procedure:

Stock Solution Preparation: Accurately weigh a small amount of Disperse Blue 284 and

dissolve it in a known volume of the chosen solvent in a volumetric flask to prepare a stock

solution of known concentration (e.g., 10⁻³ M).

Serial Dilutions: Prepare a series of dilutions from the stock solution with concentrations

ranging from 10⁻⁶ M to 10⁻⁵ M.

UV-Vis Spectroscopy:

Record the absorption spectrum of each solution, including a solvent blank, over a

relevant wavelength range (e.g., 300-800 nm).

Identify the λ_abs_max from the spectra.

Record the absorbance at λ_abs_max for each concentration. Ensure the absorbance

values are within the linear range of the instrument (typically 0.1 - 1.0).

Data Analysis:

Plot a graph of absorbance at λ_abs_max versus concentration.

Perform a linear regression analysis. The slope of the line will be the molar absorption

coefficient (ε) according to the Beer-Lambert law (A = εcl), where 'l' is the path length (1
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cm).

Determination of Fluorescence Quantum Yield (Φ_f)
Objective: To determine the fluorescence quantum yield of Disperse Blue 284 relative to a

standard of known quantum yield.

Materials:

Disperse Blue 284

A suitable fluorescence standard with a known quantum yield in the same spectral region

(e.g., Rhodamine 6G in ethanol, Φ_f = 0.95).

Spectroscopic grade solvent

UV-Vis spectrophotometer

Fluorometer

Quartz cuvettes

Procedure:

Solution Preparation: Prepare a series of dilute solutions of both Disperse Blue 284 and the

reference standard in the same solvent. The absorbance of these solutions at the excitation

wavelength should be kept below 0.1 to avoid inner filter effects.

Absorption Spectra: Record the absorption spectra for all solutions.

Fluorescence Spectra:

Set the excitation wavelength at a wavelength where both the sample and the standard

absorb light.

Record the emission spectra of the sample and the standard solutions, ensuring identical

experimental conditions (e.g., excitation and emission slit widths).

Data Analysis:
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Integrate the area under the emission curves for both the sample and the standard.

Calculate the fluorescence quantum yield using the following equation: Φ_f(sample) =

Φ_f(standard) * (A_standard / A_sample) * (I_sample / I_standard) * (η_sample² /

η_standard²) where A is the absorbance at the excitation wavelength, I is the integrated

emission intensity, and η is the refractive index of the solvent.

Determination of Photodegradation Quantum Yield (Φ_d)
Objective: To determine the quantum yield of photodegradation of Disperse Blue 284.

Materials:

Disperse Blue 284

A suitable solvent (e.g., water or an organic solvent)

A photochemical reactor with a monochromatic light source of known intensity (e.g., a laser

or a lamp with a bandpass filter).

A chemical actinometer (e.g., potassium ferrioxalate) to measure the photon flux.

UV-Vis spectrophotometer or HPLC.

Procedure:

Actinometry: Determine the photon flux of the light source at the irradiation wavelength using

a chemical actinometer.

Sample Irradiation:

Prepare a solution of Disperse Blue 284 of known concentration.

Irradiate the solution in the photochemical reactor for a specific period.

At regular intervals, take aliquots of the solution and analyze the concentration of the dye

using UV-Vis spectroscopy (by monitoring the decrease in absorbance at λ_abs_max) or

HPLC.
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Data Analysis:

Calculate the rate of degradation of the dye from the concentration versus time data.

The photodegradation quantum yield is calculated as: Φ_d = (moles of dye degraded per

unit time) / (moles of photons absorbed per unit time)
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Caption: Workflow for determining the absorption and fluorescence properties of Disperse Blue

284.

Experimental Workflow for Photochemical
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Caption: Workflow for determining the photodegradation quantum yield of Disperse Blue 284.
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Caption: A generalized photodegradation pathway for a thiazolyl azo dye like Disperse Blue

284.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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